(Diethoxyphosphorylamino)-ethoxyphosphinate

• CAS No.: 61909-21-5
• Molecular Formula: C6H16NO6P2-
• Molecular Weight: 260.14 g/mol
• IUPAC Name: (diethoxyphosphorylamino)-ethoxyphosphinate
• InChI: InChI=1S/C6H17NO6P2/c1-4-11-14(8,9)7-15(10,12-5-2)13-6-3/h4-6H2,1-3H3,(H2,7,8,9,10)/p-1
• InChI Key: LFUFZVJTRFTIDQ-UHFFFAOYSA-M
• Canonical SMILES: CCOP(=O)(NP(=O)(OCC)OCC)[O-]

Description

(Diethoxyphosphorylamino)-ethoxyphosphinate is a phosphorus-containing compound that has garnered interest in various scientific fields due to its unique chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Diethoxyphosphorylamino)-ethoxyphosphinate typically involves the reaction of diethoxyphosphorylamine with ethoxyphosphinic acid. The reaction is carried out under controlled conditions to ensure the formation of the desired product. One common method involves the use of acetyl chloride as a catalyst to facilitate the reaction . The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using similar reaction conditions as in the laboratory. The process is scaled up to accommodate the production demands, and additional purification steps may be implemented to ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

(Diethoxyphosphorylamino)-ethoxyphosphinate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding phosphine oxides.

Reduction: Reduction reactions can convert the compound into phosphine derivatives.

Substitution: The ethoxy and diethoxyphosphoryl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions, including temperature, solvent, and pH, are carefully controlled to achieve the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can yield phosphine oxides, while reduction can produce phosphine derivatives. Substitution reactions can lead to the formation of various substituted phosphinates.

Scientific Research Applications

(Diethoxyphosphorylamino)-ethoxyphosphinate has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for the synthesis of other phosphorus-containing compounds.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate or in drug delivery systems.

Industry: The compound is utilized in the development of flame retardants, plasticizers, and other industrial materials.

Mechanism of Action

The mechanism of action of (Diethoxyphosphorylamino)-ethoxyphosphinate involves its interaction with specific molecular targets and pathways. The compound can act as a ligand, binding to metal ions or enzymes, and modulating their activity. The presence of phosphorus atoms allows it to participate in various biochemical reactions, influencing cellular processes and signaling pathways .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to (Diethoxyphosphorylamino)-ethoxyphosphinate include other phosphorus-containing compounds such as:

• Diethyl phosphite
• Triethyl phosphite
• Diethyl phosphonate

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of diethoxyphosphoryl and ethoxyphosphinate groups. This combination imparts distinct chemical properties and reactivity, making it valuable for specific applications in research and industry .